Cas no 925252-82-0 (N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide)

• Product Name: N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide
• CAS No: 925252-82-0
• MF: C₆H₇F₃N₄O
• MW: 208.141190767288
• CID: 1082403
• PubChem ID: 5714491
• Update Time: 2025-06-08

N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide Chemical and Physical Properties

Names and Identifiers

• (E)-N'-Hydroxy-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• (Z)-N'-HYDROXY-2-(3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)ACETAMIDINE
• N'-Hydroxy-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanimidamide
• N'-hydroxy-2-[3-(trifluoromethyl)pyrazol-1-yl]ethanimidamide
• N-Hydroxy[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanimidamide
• 925252-82-0
• AKOS015856774
• 283166-81-4
• (E)-N'-hydroxy-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanimidamide
• (Z)-N'-hydroxy-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanimidamide
• AKOS010896058
• DTXSID80951006
• (Z)-N'-hydroxy-2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide

• Inchi： 1S/C6H7F3N4O/c7-6(8,9)4-1-2-13(11-4)3-5(10)12-14/h1-2,14H,3H2,(H2,10,12)
• InChI Key： AIGOOXOWJUXXMY-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C/C(=N/O)/N)N=1)(F)F

Computed Properties

• Exact Mass: 208.05719535g/mol
• Monoisotopic Mass: 208.05719535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 342.3±52.0 °C at 760 mmHg
• Flash Point: 160.8±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide

Research Brief on N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide (CAS: 925252-82-0)

N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide (CAS: 925252-82-0) is a chemically synthesized compound that has garnered significant attention in recent biomedical research due to its potential therapeutic applications. This compound, characterized by its trifluoromethyl pyrazole moiety, has been investigated for its role as a key intermediate in the synthesis of novel pharmacologically active agents. Recent studies have highlighted its utility in the development of inhibitors targeting specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes.

Recent research has focused on the mechanistic insights of N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide, particularly its interaction with hydroxylamine-dependent enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of this compound, revealing promising inhibitory activity against HDAC6 with an IC50 value of 0.8 µM.

In addition to its role in HDAC inhibition, N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide has been explored for its potential in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its synergistic effects with conventional antibiotics against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique chemical structure, particularly the presence of the hydroxyimino group, was identified as critical for disrupting bacterial cell wall synthesis.

Ongoing preclinical studies are investigating the pharmacokinetic and toxicological profiles of N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide. Preliminary data from animal models suggest favorable bioavailability and low systemic toxicity, positioning it as a viable candidate for further drug development. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.

In conclusion, N'-Hydroxy-2-3-(trifluoromethyl)-1H-pyrazol-1-ylethanimidamide represents a versatile scaffold with broad therapeutic potential. Its dual functionality as an enzyme inhibitor and antimicrobial agent underscores its significance in contemporary drug discovery. Future research directions include clinical translation and the exploration of its applications in combination therapies, which could pave the way for innovative treatment modalities in oncology and infectious diseases.